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Compound of Interest

Compound Name: Divinyl tetramethyldisiloxane

Cat. No.: B8804842

For Researchers, Scientists, and Drug Development Professionals

Introduction

Divinyl tetramethyldisiloxane, also known as 1,1,3,3-tetramethyl-1,3-divinyldisiloxane, is a
pivotal organosilicon compound with the chemical formula O(Si(CH3)2CH=CH32)2.[1] This
colorless liquid is a fundamental building block in silicone chemistry, prized for its two reactive
vinyl groups that readily participate in hydrosilylation reactions.[2][3] This reactivity, combined
with the inherent properties of the siloxane backbone—such as flexibility, thermal stability, and
biocompatibility—makes it an indispensable monomer and crosslinking agent in the synthesis
of a wide array of silicone-based materials.[3] Its applications span from industrial products like
sealants, adhesives, and coatings to high-purity materials for the electronics and
pharmaceutical industries.[3][4] In the realm of drug development, its biocompatibility makes it
a material of interest for medical devices and advanced drug delivery systems.[3]

This technical guide provides a comprehensive overview of the core fundamental properties of
divinyl tetramethyldisiloxane, detailed experimental protocols for their determination, and
insights into its key chemical reactions and applications.

Core Properties

The fundamental physical and chemical properties of divinyl tetramethyldisiloxane are
summarized below. This data is essential for its handling, application, and the prediction of its
behavior in various chemical processes.
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Chemical Identity

Identifier

Value

Chemical Name

1,3-Divinyl-1,1,3,3-tetramethyldisiloxane

1,1,3,3-Tetramethyl-1,3-divinyldisiloxane,

Synonyms DVTMSD, VMM
CAS Number 2627-95-4[4]
Molecular Formula CsH180Siz[4]
Molecular Weight 186.40 g/mol

Chemical Structure

O[Si(CH3)2CH=CH:]2

hvsicochemical .

Property Value

Appearance Colorless, transparent liquid[4]

Boiling Point 139 °C[4][5]

Melting Point -99 °C[5]

Density 0.809 g/mL at 25 °C[4][5]

Refractive Index (n2°/D) 1.411[3]

Kinematic Viscosity 0.9 mm?/s

Flash Point 24 °C[4]

Solubility Insoluble in water; Soluble in many organic

solvents

Chemical Structure and Reactivity

The unique reactivity of divinyl tetramethyldisiloxane is conferred by the two terminal vinyl

groups attached to the silicon atoms.

Caption: Chemical structure of divinyl tetramethyldisiloxane.
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Hydrosilylation

The most significant reaction involving divinyl tetramethyldisiloxane is platinum-catalyzed
hydrosilylation. In this addition reaction, a silicon-hydride (Si-H) bond adds across the carbon-
carbon double bond of the vinyl group. This reaction is fundamental to the curing of many
silicone elastomers and gels, where divinyl tetramethyldisiloxane acts as a crosslinker
between polymer chains containing Si-H groups. The reaction proceeds with high efficiency
and typically yields an anti-Markovnikov product.[6]

Reactants

Platinum Catalyst Hydrosilylation
(e.g., Karstedt's catalyst)

Click to download full resolution via product page
Caption: Platinum-catalyzed hydrosilylation reaction pathway.

Applications

The versatile properties of divinyl tetramethyldisiloxane lead to its use in a wide range of
applications.

» Silicone Polymers: It serves as a crucial monomer and end-capping agent in the production
of vinyl-terminated silicone fluids and elastomers.[4]

o Adhesives and Sealants: Its crosslinking ability is utilized to formulate high-performance
silicone adhesives and sealants with excellent thermal stability and durability.[3]

¢ Medical Devices: Due to its biocompatibility, it is used in the manufacturing of medical-grade
silicones for devices such as catheters and implants.[3]
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» Drug Delivery: As a crosslinking agent for biocompatible silicone networks, such as
hydrogels, it has potential applications in controlled drug release systems. The crosslinking
density can be tailored to control the diffusion rate of therapeutic agents from the hydrogel
matrix.[7]

e Electronics: It is used in encapsulants and coatings for electronic components, providing
protection against moisture and environmental stress.[4]

Experimental Protocols

The following sections detail generalized experimental protocols for the determination of key
physical properties of divinyl tetramethyldisiloxane.

Synthesis of Divinyl Tetramethyldisiloxane

A common laboratory-scale synthesis involves the hydrolysis of vinyldimethylchlorosilane.
Materials:

 Vinyldimethylchlorosilane

e Sodium bicarbonate

e Anhydrous diethyl ether

« Distilled water

e Anhydrous magnesium sulfate

o Separatory funnel, round-bottom flask, condenser, magnetic stirrer, heating mantle
Procedure:

e A solution of vinyldimethylchlorosilane in anhydrous diethyl ether is prepared in a round-
bottom flask equipped with a magnetic stirrer and an addition funnel.

e The flask is cooled in an ice bath.
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A saturated aqueous solution of sodium bicarbonate is added dropwise from the addition
funnel with vigorous stirring. The sodium bicarbonate neutralizes the hydrochloric acid
formed during the reaction.

After the addition is complete, the mixture is allowed to warm to room temperature and
stirred for an additional 2 hours.

The organic layer is separated using a separatory funnel, washed with distilled water, and
then with a saturated brine solution.

The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is
removed by rotary evaporation.

The crude product is purified by fractional distillation under reduced pressure to yield pure
divinyl tetramethyldisiloxane.

Determination of Boiling Point

Apparatus:

Thiele tube or a small beaker with a high-boiling mineral oil bath

Thermometer (calibrated)

Small test tube

Capillary tube (sealed at one end)

Heating source (Bunsen burner or hot plate)

Procedure:

A small amount (a few milliliters) of divinyl tetramethyldisiloxane is placed in the small test
tube.

The capillary tube is placed in the test tube with the open end down.

The test tube is attached to the thermometer and immersed in the oil bath.
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The oil bath is heated gently and stirred continuously.

As the temperature rises, a stream of bubbles will emerge from the capillary tube.

The heating is stopped, and the oil bath is allowed to cool slowly.

The temperature at which the bubbling stops and the liquid just begins to enter the capillary
tube is recorded as the boiling point.

Determination of Density

Apparatus:

e Pycnometer (specific gravity bottle) of a known volume
e Analytical balance

o Constant temperature water bath

Procedure:

The empty, clean, and dry pycnometer is weighed accurately.

e The pycnometer is filled with divinyl tetramethyldisiloxane, ensuring no air bubbles are
trapped, and placed in a constant temperature water bath (e.g., 25 °C) until it reaches
thermal equilibrium.

e The pycnometer is removed from the bath, wiped dry, and weighed accurately.

e The pycnometer is emptied, cleaned, dried, and filled with distilled water. The process is
repeated to determine the weight of water in the pycnometer at the same temperature.

e The density of divinyl tetramethyldisiloxane is calculated using the formula: Density =
(mass of substance) / (volume of substance) where the volume of the substance is
determined from the mass and known density of water at that temperature.

Determination of Refractive Index

Apparatus:
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o Abbe refractometer

o Constant temperature water bath connected to the refractometer

e Dropper

Procedure:

The refractometer is calibrated using a standard liquid with a known refractive index.
o Afew drops of divinyl tetramethyldisiloxane are placed on the prism of the refractometer.

e The prism is closed, and the sample is allowed to come to the desired temperature (e.g., 20
°C) by the circulating water bath.

e The light source is switched on, and the eyepiece is adjusted until the field of view is sharp.

e The control knob is turned until the dividing line between the light and dark fields is sharp
and centered on the crosshairs.

o The refractive index is read from the scale.
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Caption: Experimental workflow for refractive index measurement.

Conclusion
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Divinyl tetramethyldisiloxane is a cornerstone of modern silicone chemistry. Its well-defined
chemical structure and the reactivity of its vinyl groups provide a versatile platform for the
synthesis of a vast range of polymeric materials. A thorough understanding of its fundamental
properties, as outlined in this guide, is critical for researchers and professionals in materials
science, chemistry, and drug development to effectively harness its potential in creating
innovative products and technologies. The provided experimental protocols offer a practical
framework for the characterization and quality control of this important chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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